2-(3-Methylthiopropyl)malic acid
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Overview
Description
2-(3-methylthiopropyl)malic acid is the 2-(3-methylthiopropyl) derivative of malic acid. It is a conjugate acid of a 2-(3-methylthiopropyl)malate(2-).
Scientific Research Applications
Biological Production and Metabolic Engineering
Malic acid, closely related to 2-(3-Methylthiopropyl)malic acid, has seen significant interest due to its wide usage in various industries. Biological production, including fermentation, is gaining attention with the development of mature routes like enzymatic conversion and metabolic engineering of model strains (Dai et al., 2018).
Analytical Methods
The analytical determination of malic acid is crucial for understanding its presence in biological materials. Hummel (1949) discussed a sensitive chemical method for estimating malic acid, highlighting its importance in analytical chemistry (Hummel, 1949).
Chemical Synthesis
The chemical synthesis of malic acid derivatives is an area of interest, as demonstrated by Seebach and Wasmuth (1980). They described the synthesis of erythro-2-Hydroxy-succinic Acid Derivatives from Malic Esters, which could potentially include derivatives like this compound (Seebach & Wasmuth, 1980).
Microbial Fermentation for Industrial Application
A study by Zou et al. (2013) on Aureobasidium pullulans fermentation for malic acid production showcases the potential for industrial applications. This process involves producing polymalic acid followed by acid hydrolysis, demonstrating a novel approach to malic acid production (Zou, Zhou, & Yang, 2013).
Polymerization and Material Science
Pounder and Dove (2010) explored the synthesis and organocatalytic ring-opening polymerization of cyclic esters derived from l-malic acid. This research highlights the potential of malic acid derivatives in the development of novel polymeric materials (Pounder & Dove, 2010).
Physicochemical Characterization for Food Industry
The study by Marques et al. (2020) on the physicochemical characterization of malic acid emphasizes its potential as a food ingredient, particularly in the formation of pectin gels. This research could be extended to derivatives like this compound for similar applications (Marques et al., 2020).
properties
Molecular Formula |
C8H14O5S |
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Molecular Weight |
222.26 g/mol |
IUPAC Name |
2-hydroxy-2-(3-methylsulfanylpropyl)butanedioic acid |
InChI |
InChI=1S/C8H14O5S/c1-14-4-2-3-8(13,7(11)12)5-6(9)10/h13H,2-5H2,1H3,(H,9,10)(H,11,12) |
InChI Key |
WLOKFRZXOVZGIN-UHFFFAOYSA-N |
Canonical SMILES |
CSCCCC(CC(=O)O)(C(=O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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